2-Diphenylmethylpiperidine

• IUPAC Name: 2-benzhydrylpiperidine
• InChI: InChI=1S/C18H21N/c1-3-9-15(10-4-1)18(16-11-5-2-6-12-16)17-13-7-8-14-19-17/h1-6,9-12,17-19H,7-8,13-14H2
• InChI Key: RWTNXJXZVGHMGI-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H21N
• DSSTOX Substance ID: DTXSID90897502
• Molecular Weight: 251.4 g/mol
• Boiling Point: BP: 150 °C at 0.01 mm Hg
• Mechanism of Action: The ATP-Mg++-dependent uptake of (3)H dopamine and l-(3)H norepinephrine into purified synaptic vesicles of whole rat brain, rat striatum and rat hypothalamus was inhibited 10-fold more effectively by S-(+)-amphetamine as compared to its corresponding (R-(-)-enantiomer. In contrast, S-(+)-deoxypipradrol and its R-(-)-enantiomer were approximately equipotent inhibitors of 3H-amine uptake into these synaptic vesicular preparations. The 1R:2R-methylphenidate was twice as potent as its 1R:2S-enantiomer as an inhibitor of (3)H-catecholamine uptake. These data suggest that the receptor sites on the amine pumps present in the membranes of all three vesicular preparations are similar in so far as they are all sensitive to the stereochemical configuration around the alpha-carbon of amphetamine but are not sensitive to the stereochemical configuration around the analogous carbon of deoxypipradrol and methylphenidate. These observations are the reverse of those previously observed for the phenethylamine pumps present in peripheral and central neuronal membranes., ... Rat brain slices from the nucleus accumbens core, which were exposed to either cocaine (1, 3 or 10 uM) or desoxypipradrol (1, 3 or 10 uM) for 60 min. Dopamine efflux was electrically evoked and recorded using fast cyclic voltammetry. Both drugs increased the peak dopamine efflux and also slowed dopamine re-uptake. Desoxypipradrol was more potent than cocaine causing a sevenfold increase in peak dopamine levels (versus a threefold increase for cocaine) and increasing dopamine re-uptake half-life 15-fold (versus fivefold for cocaine). These data suggest that desoxypipradrol is more potent than cocaine at dopamine terminals, and this could account for its psychotogenic effects.
• Color/Form: Orthrhombic from petroleum
• CAS RN: 519-74-4
• Melting Point: 66 °C

Description

2-Diphenylmethylpiperidine, also known as Desoxypipradrol or 2-DPMP, is a stimulant and norepinephrine-dopamine reuptake inhibitor (NDRI). This designer drug, structurally similar to methylphenidate, is sometimes found in certain bath salt blends such as Ivory Wave.

Molecular Structure Analysis

The molecular formula of 2-Diphenylmethylpiperidine is C18H21N. The InChI string is InChI=1S/C18H21N/c1-3-9-15(10-4-1)18(16-11-5-2-6-12-16)17-13-7-8-14-19-17/h1-6,9-12,17-19H,7-8,13-14H2, and the Canonical SMILES is C1CCNC(C1)C(C2=CC=CC=C2)C3=CC=CC=C3.

Physical And Chemical Properties Analysis

The molecular weight of 2-Diphenylmethylpiperidine is 251.4 g/mol. It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 1. It also has a Rotatable Bond Count of 3.

Scientific Research Applications

Neuropharmacology

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Psychostimulant Research

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Safety and Hazards

2-Diphenylmethylpiperidine is a flammable liquid and vapor. It is harmful if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye damage. It may cause cancer and may damage fertility or the unborn child.

Future Directions

The future directions of research on 2-Diphenylmethylpiperidine could involve further investigations into its molecular mechanisms of action, particularly its interactions with the dopamine transporter (DAT). This could help to achieve a greater understanding of the addictive potential of stimulant novel psychoactive substances (NPS) like 2-Diphenylmethylpiperidine.

Mechanism of Action

Target of Action

2-Diphenylmethylpiperidine, also known as 2-Benzhydrylpiperidine or 2-DPMP, primarily targets the Dopamine Transporter (DAT) and acts as a Norepinephrine-Dopamine Reuptake Inhibitor (NDRI) . The Dopamine Transporter plays a crucial role in regulating dopamine levels in the brain, which is essential for various brain functions including reward, motivation, and movement.

Mode of Action

2-DPMP interacts with its target, the Dopamine Transporter, by binding to it and inhibiting the reuptake of dopamine and norepinephrine . This results in an increase in the extracellular levels of these neurotransmitters, enhancing their signaling .

Biochemical Pathways

By inhibiting the reuptake of dopamine and norepinephrine, 2-DPMP affects the dopaminergic and noradrenergic pathways. This leads to increased stimulation of dopamine and norepinephrine receptors, resulting in enhanced neurotransmission . The downstream effects include increased alertness, wakefulness, and focus, among others.

Pharmacokinetics

2-DPMP has a high bioavailability of over 90% . It is metabolized in the liver and has an elimination half-life of 16-20 hours . This long half-life is due to its highly lipophilic nature and lack of polar functional groups that are typically targeted by metabolic enzymes .

Result of Action

The primary molecular effect of 2-DPMP’s action is the increased levels of dopamine and norepinephrine in the synaptic cleft . This leads to enhanced stimulation of dopamine and norepinephrine receptors, resulting in increased neurotransmission. On a cellular level, this can lead to changes in neuron firing rates and patterns. The overall effect of these changes can result in increased alertness, wakefulness, and focus .

Q & A

Q1: How does 2-Diphenylmethylpiperidine interact with its target and what are the downstream effects?

A: 2-Diphenylmethylpiperidine (2-DPMP) primarily acts as a potent inhibitor of the dopamine transporter (DAT) [, , ]. This means it blocks the reuptake of dopamine from the synapse back into the presynaptic neuron, leading to increased levels of dopamine in the synaptic cleft []. This increase in dopamine is responsible for the stimulant effects observed with 2-DPMP use [].

Q2: What is the structural characterization of 2-Diphenylmethylpiperidine?

A2: While specific spectroscopic data is limited in the provided research, 2-DPMP is a pipradrol derivative. Its structure consists of a piperidine ring with a diphenylmethyl group attached at the 2-position.

Q3: What is known about the Structure-Activity Relationship (SAR) of 2-Diphenylmethylpiperidine?

A: Research indicates that specific structural features influence the binding profile of DAT inhibitors []. For example, the presence of a diphenylmethoxy moiety, as seen in benztropine, leads to a different binding interaction with DAT compared to compounds like cocaine and 2-DPMP []. Furthermore, the stereochemistry at the 3-position of tropane analogues influences binding, with 3α stereochemistry exhibiting a benztropine-like profile and 3β stereochemistry being more cocaine-like []. This highlights how subtle structural modifications can significantly impact a compound's interaction with DAT and potentially its pharmacological effects.

Q4: What are the in vitro and in vivo effects of 2-Diphenylmethylpiperidine?

A: In vitro studies using rat striatum and accumbens tissue show that 2-DPMP potently displaces DAT-selective radioligands, indicating strong binding to DAT []. In vivo microdialysis studies in freely moving rats demonstrate that intravenous administration of 2-DPMP significantly elevates extracellular dopamine levels in the accumbens shell and striatum, confirming its dopamine-releasing properties in the brain's reward pathway [].

Q5: What is known about the toxicity and safety profile of 2-Diphenylmethylpiperidine?

A: While no deaths have been directly attributed to 2-DPMP, its use has been linked to several cases of acute toxicity []. Reported symptoms include prolonged euphoria, sympathomimetic effects like hypertension and tachycardia, agitation, anxiety, insomnia, and even severe neuropsychiatric effects like psychosis lasting up to five days []. This suggests a potential for significant and long-lasting adverse effects.

Q6: What analytical methods are used to characterize and quantify 2-Diphenylmethylpiperidine?

A: Although specific details about analytical method validation are not provided in the research, 2-DPMP is typically identified and quantified in biological samples using sophisticated techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) []. These methods allow for sensitive and specific detection of 2-DPMP even in complex matrices.

Q7: What are the implications of the pharmacological profile of 2-Diphenylmethylpiperidine?

A: The potent DAT inhibition and dopamine-releasing capabilities of 2-DPMP, comparable to or exceeding those of cocaine [, ], suggest a high potential for abuse and addiction. The observed prolonged neuropsychiatric symptoms associated with 2-DPMP use further underscore this concern []. This emphasizes the importance of raising awareness about the risks associated with novel psychoactive substances like 2-DPMP, even if marketed as "legal highs".